Cas no 2411274-25-2 (N-[3-fluoro-4-(2-oxopyrrolidin-1-yl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide)

N-[3-fluoro-4-(2-oxopyrrolidin-1-yl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide is a specialized organic compound featuring a piperidine-4-carboxamide core with a fluoro-substituted phenyl group and a 2-oxopyrrolidin-1-yl moiety. Its structure incorporates a reactive acrylamide (prop-2-enoyl) group, making it suitable for further functionalization or polymerization applications. The presence of both aromatic and heterocyclic components enhances its potential as an intermediate in pharmaceutical or materials science research. The fluorine substitution may improve metabolic stability and binding affinity in bioactive contexts. This compound is particularly relevant for investigations into kinase inhibitors or targeted drug delivery systems due to its balanced lipophilicity and structural versatility. Proper handling under inert conditions is recommended due to the acrylamide functionality.

N-[3-fluoro-4-(2-oxopyrrolidin-1-yl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide structure

2411274-25-2 structure

Product Name:N-[3-fluoro-4-(2-oxopyrrolidin-1-yl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide

CAS No:2411274-25-2

MF:C₂₅H₂₆FN₃O₃

MW:435.490649700165

CID:6602800

PubChem ID:165767008

Update Time:2025-11-07

N-[3-fluoro-4-(2-oxopyrrolidin-1-yl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[3-fluoro-4-(2-oxopyrrolidin-1-yl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
- 2411274-25-2
- Z3672055470
- EN300-26601664
- Inchi： 1S/C25H26FN3O3/c1-2-22(30)28-15-12-25(13-16-28,18-7-4-3-5-8-18)24(32)27-19-10-11-21(20(26)17-19)29-14-6-9-23(29)31/h2-5,7-8,10-11,17H,1,6,9,12-16H2,(H,27,32)
- InChI Key： NYXCKJUZNHPEFL-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1N1C(CCC1)=O)NC(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)=O

Computed Properties

Exact Mass: 435.19581986g/mol
Monoisotopic Mass: 435.19581986g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 32
Rotatable Bond Count: 5
Complexity: 728
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 69.7Å²

N-[3-fluoro-4-(2-oxopyrrolidin-1-yl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26601664-0.05g	N-[3-fluoro-4-(2-oxopyrrolidin-1-yl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide	2411274-25-2	95.0%	0.05g	$246.0	2025-03-20

N-[3-fluoro-4-(2-oxopyrrolidin-1-yl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341

Additional information on N-[3-fluoro-4-(2-oxopyrrolidin-1-yl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide

N-[3-Fluoro-4-(2-oxopyrrolidin-1-yl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411274-25-2): An Overview

N-[3-Fluoro-4-(2-oxopyrrolidin-1-yl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411274-25-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to by its systematic name, is a member of the piperidine family and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of N-[3-fluoro-4-(2-oxopyrrolidin-1-yl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide is characterized by a piperidine ring, a fluoro-substituted phenyl group, and an acryloyl moiety. These structural elements are strategically positioned to enhance the compound's pharmacological properties, including its binding affinity to specific receptors and its metabolic stability.

Recent studies have highlighted the potential of this compound in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving cognitive impairment. Research has shown that N-[3-fluoro-4-(2-oxopyrrolidin-1-yl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide exhibits potent neuroprotective effects, which may be attributed to its ability to modulate key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, this compound has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that N-[3-fluoro-4-(2-oxopyrrolidin-1-yl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide can effectively reduce inflammation and pain in animal models, suggesting its potential as a novel therapeutic agent for conditions such as arthritis and neuropathic pain.

The pharmacokinetic profile of N-[3-fluoro-4-(2-oxopyrrolidin-1-y l)phenyl]-4 - phen y l - 1 - ( prop - 2 - enoy l ) p ipe ri dine - 4 - car box amide has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Results from these studies indicate that the compound has favorable pharmacokinetic characteristics, including good oral bioavailability and a long half-life, which are essential for developing it as an effective oral medication.

To further explore the therapeutic potential of N-[3-fluoro - 4 -( 2 - ox o py rro li din - 1 - yl ) phen yl ] - 4 - phen yl - 1 -( prop - 2 - en oy l ) p ipe ri dine - 4 - car box amide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various medical conditions. Preliminary data from phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses.

In conclusion, N-[3-fluoro - 4 -( 2 - ox o py rro li din - 1 - yl ) phen yl ] - 4 - phen yl - 1 -( prop - 2 - en oy l ) p ipe ri dine - 4 - car box amide (CAS No. 2411274-25-2) represents a promising candidate in the development of new drugs for treating neurological disorders, inflammation, and pain. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry.